Cas no 124783-63-7 (Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester
• CAS No: 124783-63-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 103721
• PubChem ID: 19841754
• Update Time: 2025-07-16

Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester
• Carbamic acid, pentacyclo[4.2.0.02,5.03,8.04,7]octyl-, 1,1-dimethylethyl ester
• tert-butyl N-cuban-1-ylcarbamate
• 124783-63-7
• Carbamic acid, N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester
• (tert-Butoxycarbonyl)aminocubane
• DTXSID10600499
• NMAHXQAVLRHSCZ-UHFFFAOYSA-N
• tert-Butyl cuban-1-ylcarbamate
• SCHEMBL5310499
• N-(t-butoxycarbonyl)-aminocubane
• tert-Butyl pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octan-1-ylcarbamate

• Inchi： 1S/C13H17NO2/c1-12(2,3)16-11(15)14-13-8-5-4-6(8)10(13)7(4)9(5)13/h4-10H,1-3H3,(H,14,15)
• InChI Key： NMAHXQAVLRHSCZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC12C3C4C5C3C1C5C24)=O

Computed Properties

• Exact Mass: 219.12601
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester

Exploring the Unique Properties and Applications of Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester (CAS No. 124783-63-7)

The compound Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester, identified by its CAS No. 124783-63-7, represents a fascinating subject in the realm of organic chemistry. Its intricate molecular structure, characterized by a pentacyclo[4.2.0.02,5.03,8.04,7]octane core, has garnered significant attention from researchers and industry professionals alike. This compound belongs to the broader class of carbamate esters, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

One of the most intriguing aspects of this compound is its unique steric hindrance and three-dimensional architecture, which contribute to its stability and reactivity profile. The presence of the 1,1-dimethylethyl (tert-butyl) ester group further enhances its potential as a protective group in synthetic chemistry. In recent years, there has been growing interest in such structurally complex molecules, particularly in the context of drug discovery and medicinal chemistry, where they serve as valuable intermediates or scaffolds for bioactive compounds.

The synthesis of Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester typically involves multi-step organic transformations, often employing catalyzed reactions or protective group strategies. Researchers have explored various synthetic routes to optimize yield and purity, with particular focus on green chemistry principles and atom economy – topics that resonate strongly with today's environmentally conscious scientific community.

From an applications perspective, this compound has shown promise in several cutting-edge areas. Its structural features make it particularly interesting for materials science applications, where it could contribute to the development of novel polymers or nanomaterials. The rigid polycyclic framework may impart unique mechanical or thermal properties to materials, a subject of intense research in the field of advanced materials.

In the pharmaceutical realm, compounds with similar structural motifs have been investigated for their potential biological activity. While specific therapeutic applications of CAS No. 124783-63-7 are still under exploration, its structural complexity suggests possible interactions with biological targets, making it a candidate for further pharmacological studies. This aligns with current trends in drug discovery that emphasize three-dimensional molecular complexity as a desirable feature for lead compounds.

The analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically employed to confirm its structure and purity. These analytical methods are crucial for quality control in research and potential industrial applications, reflecting the growing importance of analytical chemistry in modern chemical research.

From a commercial perspective, the availability of Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester remains limited to specialized chemical suppliers, primarily serving the research community. However, as interest in complex polycyclic compounds grows, particularly in the context of fragment-based drug discovery and chemical biology, demand for such specialized building blocks may increase.

Safety considerations for handling this compound follow standard laboratory protocols for organic chemicals. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices should always be observed when working with any chemical substance. This reflects the broader scientific community's emphasis on laboratory safety and responsible research practices.

Looking to the future, CAS No. 124783-63-7 represents an interesting case study in the evolving landscape of chemical research. Its complex structure and potential applications touch upon several contemporary themes in chemistry, including sustainable synthesis, molecular design, and functional materials. As research continues to uncover new properties and applications for such structurally unique compounds, they may play increasingly important roles in addressing scientific and technological challenges across multiple disciplines.

The study of Carbamic acid,N-pentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl-, 1,1-dimethylethyl ester also contributes to fundamental chemical knowledge, particularly in understanding steric effects, conformational analysis, and reactivity patterns in highly constrained molecular systems. These fundamental insights often lead to unexpected practical applications, demonstrating the continuing importance of basic research in driving innovation.

In conclusion, while CAS No. 124783-63-7 may not yet be a household name in chemical research, its unique structural features and potential applications make it a compound worthy of attention. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, compounds with such complex architectures may find increasing utility across various scientific and industrial domains, contributing to solutions for some of today's most pressing technological challenges.